3-(2,6-Difluorophenyl)oxetan-3-amine hydrochloride
Description
3-(2,6-Difluorophenyl)oxetan-3-amine hydrochloride is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound is a derivative of oxetane, which is a cyclic ether containing three carbon atoms and one oxygen atom. In
Scientific Research Applications
Synthesis of Oxetane Derivatives
Oxetanes, such as 3-(2,6-Difluorophenyl)oxetan-3-amine hydrochloride , are valuable in synthesizing new chemical entities. The oxetane ring is a feature of interest due to its conformational rigidity and the unique electronic properties it imparts to derivatives . This compound can be used to create a variety of oxetane derivatives with potential applications in drug development and materials science.
Medicinal Chemistry
In medicinal chemistry, oxetane-containing compounds are explored for their pharmacokinetic properties. The presence of the oxetane ring can improve the metabolic stability of pharmaceuticals3-(2,6-Difluorophenyl)oxetan-3-amine hydrochloride could be used to develop new drugs with enhanced absorption, distribution, metabolism, and excretion (ADME) profiles .
Chemical Synthesis
This compound serves as a building block in chemical synthesis. It can be involved in various reactions, including ring-opening, substitution, and conjugation, to produce complex molecules. Its reactivity can be harnessed to synthesize compounds with specific functional groups that are important in the synthesis of polymers, resins, and other industrial chemicals .
Chromatography
In chromatography, 3-(2,6-Difluorophenyl)oxetan-3-amine hydrochloride can be used as a standard or reference compound due to its well-defined properties. It can help in the calibration of equipment and in the development of new chromatographic methods, particularly in the analysis of fluorinated compounds .
Analytical Research
Analytical research benefits from compounds like 3-(2,6-Difluorophenyl)oxetan-3-amine hydrochloride as they can be used as reagents or intermediates in the development of analytical assays. These assays could be vital for detecting biological or chemical substances in various samples .
Material Science
The unique structure of oxetane rings makes them suitable for material science applications. They can be used to modify the properties of materials, such as increasing the thermal stability or altering the mechanical strength of polymers3-(2,6-Difluorophenyl)oxetan-3-amine hydrochloride could be a precursor in the synthesis of advanced materials with specific desired properties .
properties
IUPAC Name |
3-(2,6-difluorophenyl)oxetan-3-amine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9F2NO.ClH/c10-6-2-1-3-7(11)8(6)9(12)4-13-5-9;/h1-3H,4-5,12H2;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PEGVCYLEQGQJLL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CO1)(C2=C(C=CC=C2F)F)N.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10ClF2NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.63 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(2,6-Difluorophenyl)oxetan-3-amine hydrochloride | |
CAS RN |
2126162-03-4 |
Source
|
| Record name | 3-(2,6-difluorophenyl)oxetan-3-amine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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